Cas no 648412-54-8 (2-Thiophenecarboxylic acid, 4-bromo-5-formyl-3-methyl-, methyl ester)

2-Thiophenecarboxylic acid, 4-bromo-5-formyl-3-methyl-, methyl ester structure
648412-54-8 structure
Product Name:2-Thiophenecarboxylic acid, 4-bromo-5-formyl-3-methyl-, methyl ester
CAS No:648412-54-8
MF:C8H7BrO3S
MW:263.108380556107
CID:415399
PubChem ID:71378553
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 4-bromo-5-formyl-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 4-bromo-5-formyl-3-methyl-, methyl ester
    • methyl 4-bromo-5-formyl-3-methylthiophene-2-carboxylate
    • AJTFZKQDOFVJDO-UHFFFAOYSA-N
    • DTXSID30801163
    • 648412-54-8
    • FT-0726036
    • SCHEMBL3880318
    • methyl4-bromo-5-formyl-3-methylthiophene-2-carboxylate
    • Inchi: 1S/C8H7BrO3S/c1-4-6(9)5(3-10)13-7(4)8(11)12-2/h3H,1-2H3
    • InChI Key: AJTFZKQDOFVJDO-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=O)SC(C(=O)OC)=C1C

Computed Properties

  • Exact Mass: 261.92993g/mol
  • Monoisotopic Mass: 261.92993g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 71.6Ų

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